Cas no 851096-32-7 (N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3,5-dimethylbenzamide)

• Product Name: N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3,5-dimethylbenzamide
• CAS No: 851096-32-7
• MF: C₂₂H₂₄N₂O₂
• MW: 348.438165664673
• CID: 6088519
• PubChem ID: 3528808
• Update Time: 2025-11-02

N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3,5-dimethylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3,5-dimethylbenzamide
• Benzamide, N-[2-(1,2-dihydro-6,7-dimethyl-2-oxo-3-quinolinyl)ethyl]-3,5-dimethyl-
• 851096-32-7
• N-[2-(6,7-dimethyl-2-oxo-1H-quinolin-3-yl)ethyl]-3,5-dimethylbenzamide
• CCG-28165
• EU-0058394
• AB00669229-01
• F0611-0036
• AKOS024586888

• Inchi： 1S/C22H24N2O2/c1-13-7-14(2)9-19(8-13)21(25)23-6-5-17-12-18-10-15(3)16(4)11-20(18)24-22(17)26/h7-12H,5-6H2,1-4H3,(H,23,25)(H,24,26)
• InChI Key： UZVZBOHSHBYPOY-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC2=C(NC1=O)C=C(C)C(C)=C2)(=O)C1=CC(C)=CC(C)=C1

Computed Properties

• Exact Mass: 348.183778013g/mol
• Monoisotopic Mass: 348.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Density: 1.133±0.06 g/cm3(Predicted)
• Boiling Point: 564.3±50.0 °C(Predicted)
• pka: 11.66±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3,5-dimethylbenzamide

N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3,5-dimethylbenzamide (CAS No. 851096-32-7): A Comprehensive Overview

N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3,5-dimethylbenzamide (CAS No. 851096-32-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, with its unique quinoline and benzamide structural motifs, exhibits properties that make it valuable for various applications, particularly in drug discovery and development. Its molecular structure combines a 6,7-dimethyl-2-oxo-1,2-dihydroquinoline core with a 3,5-dimethylbenzamide side chain, creating a versatile scaffold for further chemical modifications.

The N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3,5-dimethylbenzamide compound is often explored for its potential biological activities, including its role as an intermediate in synthesizing more complex molecules. Researchers are particularly interested in its pharmacokinetic properties and binding affinity to specific biological targets. Given the rising demand for novel therapeutic agents, this compound's relevance in medicinal chemistry cannot be overstated.

One of the key features of N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3,5-dimethylbenzamide is its stability under various conditions, making it suitable for laboratory and industrial applications. Its solubility in common organic solvents and its melting point are critical parameters for researchers working on its synthesis and purification. Additionally, the compound's molecular weight and structural complexity contribute to its utility in high-throughput screening and combinatorial chemistry.

In recent years, the compound has been linked to studies focusing on neurodegenerative diseases and inflammatory pathways, aligning with current trends in biomedical research. The growing interest in small-molecule inhibitors and modulators has further highlighted the importance of N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3,5-dimethylbenzamide as a potential candidate for drug development. Its ability to interact with enzymes and receptors involved in disease mechanisms makes it a subject of ongoing investigation.

The synthesis of N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3,5-dimethylbenzamide typically involves multi-step organic reactions, including amide coupling and cyclization processes. Researchers often optimize these steps to improve yield and purity, ensuring the compound meets the stringent requirements of pharmaceutical applications. Advances in green chemistry have also influenced its production, with a focus on reducing waste and improving sustainability.

From a commercial perspective, the demand for N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3,5-dimethylbenzamide is driven by its applications in drug discovery and academic research. Suppliers and manufacturers cater to laboratories and institutions worldwide, offering high-purity grades tailored for specific research needs. The compound's patent status and regulatory compliance are also critical factors for companies involved in its distribution and use.

Looking ahead, N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3,5-dimethylbenzamide is poised to remain a compound of interest in the scientific community. Its potential applications in personalized medicine and targeted therapies align with the broader shift toward precision healthcare. As research continues to uncover new insights into its mechanisms of action, this compound may play a pivotal role in addressing unmet medical needs.

For researchers and industry professionals seeking detailed information about N-2-(6,7-dimethyl-2-oxo-1,2-dihydroquinolin-3-yl)ethyl-3,5-dimethylbenzamide, reliable sources include peer-reviewed journals, chemical databases, and specialized suppliers. Staying updated on the latest developments in its synthesis, applications, and regulatory landscape is essential for leveraging its full potential in scientific and commercial endeavors.